Cas no 889861-18-1 (Isoquinoline, 3-(difluoromethyl)-1,2,3,4-tetrahydro-7-(trifluoromethyl)-)

• Product Name: Isoquinoline, 3-(difluoromethyl)-1,2,3,4-tetrahydro-7-(trifluoromethyl)-
• CAS No: 889861-18-1
• MF: C₁₁H₁₀F₅N
• MW: 251.195820331573
• CID: 1935592
• PubChem ID: 10377457
• Update Time: 2025-04-21

Isoquinoline, 3-(difluoromethyl)-1,2,3,4-tetrahydro-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-(difluoromethyl)-1,2,3,4-tetrahydro-7-(trifluoromethyl)-
• AKOS015965889
• CHEMBL206892
• 3-(Difluoromethyl)-1,2,3,4-tetrahydro-7-(trifluoromethyl)isoquinoline
• BDBM50186678
• 889861-18-1
• (+/-)-3-difluoromethyl-7-trifluoromethyl-1,2,3,4-tetrahydroisoquinoline
• DTXSID301156134

• Inchi： 1S/C11H10F5N/c12-10(13)9-4-6-1-2-8(11(14,15)16)3-7(6)5-17-9/h1-3,9-10,17H,4-5H2
• InChI Key： YJPNCPSOYFPBLF-UHFFFAOYSA-N
• SMILES： FC(C1CC2C=CC(C(F)(F)F)=CC=2CN1)F

Computed Properties

• Exact Mass: 251.07334013Da
• Monoisotopic Mass: 251.07334013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų